Cas no 96735-91-0 (Benzaldehyde, 4-[(6-hydroxyhexyl)oxy]-)

• Product Name: Benzaldehyde, 4-[(6-hydroxyhexyl)oxy]-
• CAS No: 96735-91-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 751328
• PubChem ID: 15051082
• Update Time: 2025-04-19

Benzaldehyde, 4-[(6-hydroxyhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[(6-hydroxyhexyl)oxy]-
• 4-(6-hydroxyhexoxy)benzaldehyde
• 4-(6-hydroxyhexyloxy)benzaldehyde
• YCKLLCWNZUJZHZ-UHFFFAOYSA-N
• 4-[(6-HYDROXYHEXYL)OXY]BENZALDEHYDE
• SCHEMBL2222324
• DTXSID50567572
• 96735-91-0
• 4-(6-Hydroxy-hexyloxy)-benzaldehyde
• 4-(6-Hydroxyhexyloxy)-benzaldehyde
• FT-0660748

• Inchi： 1S/C13H18O3/c14-9-3-1-2-4-10-16-13-7-5-12(11-15)6-8-13/h5-8,11,14H,1-4,9-10H2
• InChI Key： YCKLLCWNZUJZHZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCCCCO

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.083